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Compound of Interest

Compound Name: 1-Boc-piperidine-3-acetic acid

Cat. No.: B070066

This technical guide provides a comprehensive overview of 1-Boc-piperidine-3-acetic acid, a
versatile building block in medicinal chemistry and pharmaceutical development. It is intended
for researchers, scientists, and professionals in the field of drug discovery and organic
synthesis.

General Information

1-Boc-piperidine-3-acetic acid is a derivative of piperidine, a common scaffold in many
biologically active compounds. The presence of the tert-butyloxycarbonyl (Boc) protecting
group on the piperidine nitrogen enhances its stability and utility in multi-step organic
syntheses.[1][2] This compound is chiral and exists as a racemic mixture or as individual (R)
and (S) enantiomers. These chiral variants are crucial for the development of stereospecific
pharmaceuticals.

Table 1: Chemical Abstract Service (CAS) Numbers

Compound Name CAS Number
1-Boc-piperidine-3-acetic acid (racemic) 183483-09-2[3][4], 143900-44-1[5]
(R)-(1-Boc-piperidin-3-yl)acetic acid 912940-89-7[1]
(S)-(1-Boc-piperidin-3-yl)acetic acid 941289-27-6[2][6][7]
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Physicochemical Properties

The physical and chemical properties of 1-Boc-piperidine-3-acetic acid are summarized in
the table below. These properties are essential for its handling, storage, and application in
chemical reactions.

Table 2: Physicochemical Data

Property Value Source(s)

Molecular Formula C12H21NOa [1][2]114]

Molecular Weight 243.3 g/mol [1112]14]
White to light yellow solid or

Appearance [1][2]
powder

> 95-98% (typically analyzed
Purity ° (typically analy [12]14]
by HPLC)

Storage Conditions 0-8°C [1112]

Soluble in organic solvents like
N ethanol and
Solubility ] . ) [8]
dimethylformamide; sparingly

soluble in water.

Synthesis and Experimental Protocols

The synthesis of 1-Boc-piperidine-3-acetic acid and its derivatives is a multi-step process
that often starts from readily available precursors like 3-hydroxypyridine or L-glutamic acid.[9] A
general synthetic strategy involves the formation of the piperidine ring, introduction of the acetic
acid moiety, and subsequent protection of the nitrogen atom with a Boc group.

General Experimental Protocol for Boc Protection:

A common method for the introduction of the Boc protecting group onto a piperidine derivative
involves the reaction with di-tert-butyl dicarbonate (Boc20). The following is a representative
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protocol based on literature procedures for the Boc protection of amine-containing compounds.
[91[10]

 Dissolution: The piperidine precursor (1 equivalent) is dissolved in a suitable organic solvent
(e.g., dichloromethane, methanol) in a round-bottom flask equipped with a magnetic stir bar.

» Base Addition: An appropriate base, such as triethylamine or sodium bicarbonate, is added
to the solution to facilitate the reaction.

o Reagent Addition: Di-tert-butyl dicarbonate (Bocz0) (typically 1.05-1.2 equivalents) is added
to the reaction mixture.

e Reaction: The reaction is stirred at room temperature for a period ranging from a few hours
to overnight, with progress monitored by thin-layer chromatography (TLC) or liquid
chromatography-mass spectrometry (LC-MS).

o Work-up: Upon completion, the reaction mixture is typically quenched with water or a mild
acidic solution. The aqueous phase is then extracted with an organic solvent.

« Purification: The combined organic layers are dried over an anhydrous salt (e.g., NazS0Oa),
filtered, and the solvent is removed under reduced pressure to yield the crude product, which
can be further purified by column chromatography if necessary.

General Workflow for Synthesis:

The following diagram illustrates a generalized synthetic workflow for obtaining 1-Boc-
piperidine-3-acetic acid from a suitable starting material.
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A generalized synthetic workflow for 1-Boc-piperidine-3-acetic acid.

Applications in Research and Drug Development
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1-Boc-piperidine-3-acetic acid is a valuable building block in medicinal chemistry due to the

prevalence of the piperidine scaffold in a wide range of pharmaceuticals. The Boc protecting

group allows for selective chemical modifications at other positions of the molecule.

Pharmaceutical Synthesis: It serves as a key intermediate in the synthesis of various
pharmaceutical agents.[1][2] Specifically, it has been utilized in the development of
analgesics and anti-inflammatory drugs.[2][7]

Drug Discovery: The unique structure of this compound allows for the modification and
optimization of drug candidates, which can lead to enhanced efficacy and reduced side
effects.[1] The introduction of the piperidine moiety can improve the pharmacokinetic
properties of a drug molecule.

Biochemical Research: This compound is employed in studies investigating enzyme
interactions and receptor binding, contributing to a deeper understanding of biological
processes and disease mechanisms.[1]

Peptide Chemistry: The Boc-protected nature of this molecule makes it a suitable component
in peptide synthesis, where controlled and selective reactions are paramount.[2][7]

Ligand and Catalyst Synthesis: The chiral versions of this compound are used in asymmetric
synthesis to create specific ligands and catalysts.[2][7]

Signaling Pathway and Drug Target Interaction:

While 1-Boc-piperidine-3-acetic acid is a building block and not an active pharmaceutical

ingredient itself, it is a component of molecules that target a variety of biological pathways. The

piperidine core is a common feature in drugs targeting G-protein coupled receptors (GPCRS),

ion channels, and various enzymes. The logical relationship in its application in drug discovery

is illustrated below.
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Logical workflow of utilizing 1-Boc-piperidine-3-acetic acid in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b070066#1-boc-piperidine-3-acetic-acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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